Cas no 1261455-59-7 (3-(5'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionic acid)

3-(5'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionic acid is a fluorinated aromatic compound featuring a hydroxyl group and a trifluoromethoxy substituent on the phenyl ring, along with a propionic acid side chain. This structure confers unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the trifluoromethoxy group, making it valuable in medicinal chemistry and pharmaceutical research. The hydroxyl group provides a reactive site for further functionalization, while the propionic acid moiety offers compatibility with coupling reactions. Its balanced polarity and structural versatility make it a useful intermediate for designing bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. The compound's stability under physiological conditions further supports its applicability in drug discovery.
3-(5'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionic acid structure
1261455-59-7 structure
Product Name:3-(5'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionic acid
CAS No:1261455-59-7
MF:C10H9F3O4
MW:250.171273946762
CID:4962791
Update Time:2025-06-07

3-(5'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(5'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionic acid
    • Inchi: 1S/C10H9F3O4/c11-10(12,13)17-8-3-2-7(14)5-6(8)1-4-9(15)16/h2-3,5,14H,1,4H2,(H,15,16)
    • InChI Key: XOUIJKFLLNDEKD-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1CCC(=O)O)O)(F)F

Computed Properties

  • Exact Mass: 250.04529325 g/mol
  • Monoisotopic Mass: 250.04529325 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.8
  • Molecular Weight: 250.17

3-(5'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014003434-250mg
3-(5'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionic acid
1261455-59-7 97%
250mg
$470.40 2023-09-03
Alichem
A014003434-500mg
3-(5'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionic acid
1261455-59-7 97%
500mg
$831.30 2023-09-03
Alichem
A014003434-1g
3-(5'-Hydroxy-2'-(trifluoromethoxy)phenyl)propionic acid
1261455-59-7 97%
1g
$1445.30 2023-09-03
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